Cas no 3221-61-2 (2-Methyloctane)

• Product Name: 2-Methyloctane
• CAS No: 3221-61-2
• MF: C₉H₂₀
• MW: 128.255103111267
• MDL: MFCD00027307
• CID: 311306
• PubChem ID: 87572383
• Update Time: 2025-06-08

2-Methyloctane Chemical and Physical Properties

Names and Identifiers

• 2-Methyloctane
• 2-Methyloctaneneat
• Octane, 2-methyl-
• 2-Methyl-octan
• 2-methyl-octane
• dimethylheptan
• isopropylhexane
• octane,2-methyl
• Dimethyl-Heptane
• MFCD00027307
• Heptane, dimethyl-
• M0308
• J-018678
• 2-Methyloctane; NSC 23695
• Isononane
• 68551-15-5
• DIMETHYLHEPTANE
• Isononane (8CI,9CI)
• NSC23695
• 2-Methyl octane
• AV5KXW7I9L
• Octane, 2-methyl- (8CI)(9CI)
• FT-0691810
• 2-METHYLOCTANE, 99%
• EINECS 252-053-6
• AKOS024319139
• 30498-66-9
• D91311
• LS-13718
• 3221-61-2
• UNII-AV5KXW7I9L
• FT-0634728
• NSC-23695
• METHYLOCTANE, 2-
• ZUBZATZOEPUUQF-UHFFFAOYSA-N
• NS00046346
• EINECS 271-364-8
• Q2813823
• EINECS 221-748-6
• DTXSID30863125
• NSC 23695
• 34464-40-9
• 2-Methyloctane, >=99.0% (GC)
• DB-303407
• DB-048181

• MDL： MFCD00027307
• Inchi： 1S/C9H20/c1-4-5-6-7-8-9(2)3/h9H,4-8H2,1-3H3
• InChI Key： ZUBZATZOEPUUQF-UHFFFAOYSA-N
• SMILES： C(C(C)C)CCCCC

Computed Properties

• Exact Mass: 128.15700
• Monoisotopic Mass: 128.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 46
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.714 g/mL at 20 °C(lit.)
• Melting Point: -80.37°C
• Boiling Point: 143°C
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.403
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents. Vapour may form explosive mixtures with air.
• PSA: 0.00000
• LogP: 3.61280
• Solubility: Not available

2-Methyloctane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• PackingGroup：III
• HazardClass：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents

Additional information on 2-Methyloctane

Chemical Profile of 2-Methyloctane (CAS No. 3221-61-2)

2-Methyloctane, identified by the Chemical Abstracts Service Number (CAS No.) 3221-61-2, is an isomer of octane featuring a methyl substituent on the second carbon atom. This branched alkane is a member of the paraffin series, characterized by its stable C-C and C-H bond arrangements, which contribute to its utility in various industrial and research applications. As a compound with a well-defined molecular structure, 2-Methyloctane has garnered attention in the fields of petrochemistry, organic synthesis, and materials science due to its unique physicochemical properties.

The molecular formula of 2-Methyloctane is C₈H₁₈, reflecting its composition of eight carbon atoms and eighteen hydrogen atoms. The presence of a single methyl group at the second carbon position imparts a specific geometric arrangement, influencing its boiling point, solubility, and reactivity. Unlike its straight-chain counterpart, n-octane, 2-Methyloctane exhibits a slightly higher boiling point and improved combustion characteristics, making it a valuable component in fuel formulations aimed at enhancing efficiency and reducing emissions.

In recent years, advancements in computational chemistry have enabled more precise predictions of the behavior of branched alkanes like 2-Methyloctane. Molecular dynamics simulations and density functional theory (DFT) calculations have been instrumental in elucidating its structural motifs and interactions with other molecules. These studies highlight the compound's potential as a building block in the synthesis of more complex organic molecules, particularly in pharmaceutical research where structural diversity is crucial for drug design.

The synthesis of 2-Methyloctane typically involves catalytic cracking processes or fractional distillation of crude petroleum fractions. However, researchers are increasingly exploring green chemistry approaches to produce branched alkanes with minimal environmental impact. For instance, biocatalytic methods using engineered enzymes have shown promise in converting renewable feedstocks into high-value hydrocarbons like 2-Methyloctane, aligning with global efforts to develop sustainable alternatives to fossil-derived products.

From an industrial perspective, 2-Methyloctane serves as an intermediate in the production of specialty chemicals such as lubricants and plasticizers. Its branched structure imparts desirable rheological properties when incorporated into formulations designed for extreme pressure applications or temperature-sensitive environments. Furthermore, its stability under thermal stress makes it a candidate for use in high-performance coatings and adhesives where chemical inertness is paramount.

Recent academic publications have explored the role of 2-Methyloctane in polymer science, particularly as a monomer or modifier in olefin-based polymers. Its incorporation into polyethylene or polypropylene matrices can enhance crystallinity and mechanical strength, leading to materials with improved durability and functionality. Such innovations underscore the versatility of simple hydrocarbons like 2-Methyloctane when leveraged through interdisciplinary research.

The spectroscopic characterization of 2-Methyloctane has also seen significant progress with modern analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its proton environment, while infrared (IR) spectroscopy aids in identifying functional group vibrations characteristic of alkanes. These analytical tools are essential for quality control in industrial settings where purity standards must be rigorously maintained.

In conclusion, 2-Methyloctane (CAS No. 3221-61-2) represents more than just a chemical compound; it embodies the intersection of traditional petrochemical processes and cutting-edge scientific innovation. Its applications span from energy-efficient fuel additives to advanced materials used in everyday technology. As research continues to uncover new possibilities for this versatile molecule, its significance within the chemical industry is poised to grow further.